Cas no 1823795-40-9 (Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate)

Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate is a synthetic organic compound featuring both amino and phenolic hydroxyl functional groups, making it a versatile intermediate in pharmaceutical and fine chemical synthesis. Its structure combines a butanoate ester backbone with a 2,4-dihydroxyphenyl substituent, offering reactivity for further derivatization. The compound’s dual hydroxyl groups enhance solubility in polar solvents, while the ester moiety provides a handle for hydrolysis or transesterification. Potential applications include its use as a precursor for bioactive molecules, particularly in the development of polyphenol-based therapeutics. Its well-defined structure and functional group compatibility make it valuable for targeted synthetic routes in medicinal chemistry research.

Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate structure

1823795-40-9 structure

Product Name:Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate

CAS No:1823795-40-9

MF:C₁₁H₁₅NO₄

MW:225.241103410721

CID:5982113

PubChem ID:165752827

Update Time:2025-06-11

Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate
- 1823795-40-9
- EN300-1765866
- Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate
- Inchi： 1S/C11H15NO4/c1-16-11(15)5-4-9(12)8-3-2-7(13)6-10(8)14/h2-3,6,9,13-14H,4-5,12H2,1H3
- InChI Key： WDEYLPZKMVKHLZ-UHFFFAOYSA-N
- SMILES： OC1C=C(C=CC=1C(CCC(=O)OC)N)O

Computed Properties

Exact Mass: 225.10010796g/mol
Monoisotopic Mass: 225.10010796g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 234
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 92.8Å²

Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1765866-0.05g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	0.05g	$948.0	2023-09-20
Enamine	EN300-1765866-0.1g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	0.1g	$993.0	2023-09-20
Enamine	EN300-1765866-0.25g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	0.25g	$1038.0	2023-09-20
Enamine	EN300-1765866-0.5g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	0.5g	$1084.0	2023-09-20
Enamine	EN300-1765866-1.0g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	1g	$1129.0	2023-06-03
Enamine	EN300-1765866-2.5g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	2.5g	$2211.0	2023-09-20
Enamine	EN300-1765866-5.0g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	5g	$3273.0	2023-06-03
Enamine	EN300-1765866-10.0g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	10g	$4852.0	2023-06-03
Enamine	EN300-1765866-1g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	1g	$1129.0	2023-09-20
Enamine	EN300-1765866-5g	methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate	1823795-40-9	5g	$3273.0	2023-09-20

Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate Related Literature

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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Additional information on Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate

Comprehensive Overview of Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate (CAS No. 1823795-40-9)

Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate (CAS No. 1823795-40-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its unique 2,4-dihydroxyphenyl moiety, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure combines a butanoate backbone with an amino group, making it a versatile intermediate for drug development and nutraceutical applications.

In recent years, the demand for Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate has surged due to its potential applications in anti-inflammatory and antioxidant formulations. Researchers are particularly interested in its ability to modulate cellular pathways linked to oxidative stress, a topic highly searched in AI-driven drug discovery platforms. The compound's dihydroxyphenyl group is structurally analogous to natural polyphenols, which are widely studied for their health benefits, aligning with the growing consumer interest in plant-derived therapeutics.

The synthesis of CAS No. 1823795-40-9 involves multi-step organic reactions, often starting from 2,4-dihydroxybenzaldehyde or related precursors. Advanced techniques like HPLC purification and NMR spectroscopy are employed to ensure high purity, a critical factor for its use in preclinical studies. Industry professionals frequently search for optimized synthesis protocols and scalable production methods, reflecting the compound's commercial relevance.

From a regulatory perspective, Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate is not classified as hazardous, making it suitable for laboratory and industrial use. Its stability under ambient conditions and solubility in common organic solvents like DMSO and ethanol further enhance its practicality. These properties are frequently queried in chemical databases and material safety forums, underscoring its accessibility for researchers.

Emerging trends in personalized medicine and nutraceutical innovation have positioned this compound as a candidate for targeted therapy development. For instance, its potential to enhance mitochondrial function aligns with the rising popularity of biohacking and longevity research. Online discussions often explore its synergy with other natural compounds, such as resveratrol or quercetin, highlighting its integrative applications.

In summary, Methyl 4-amino-4-(2,4-dihydroxyphenyl)butanoate (CAS No. 1823795-40-9) represents a convergence of synthetic chemistry and biomedical innovation. Its multifaceted roles—from drug intermediate to functional ingredient—make it a subject of ongoing exploration. As scientific communities delve deeper into its mechanisms, this compound is poised to contribute to breakthroughs in health optimization and disease prevention.